Cas no 2229658-85-7 (4-(3-chloro-4-nitrophenyl)but-3-en-2-one)

• Product Name: 4-(3-chloro-4-nitrophenyl)but-3-en-2-one
• CAS No: 2229658-85-7
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 6264970
• PubChem ID: 165795249
• Update Time: 2025-05-23

4-(3-chloro-4-nitrophenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-4-nitrophenyl)but-3-en-2-one
• EN300-1996506
• 2229658-85-7

• Inchi： 1S/C10H8ClNO3/c1-7(13)2-3-8-4-5-10(12(14)15)9(11)6-8/h2-6H,1H3/b3-2+
• InChI Key： HZNUMIQPPQQWNJ-NSCUHMNNSA-N
• SMILES： ClC1=C(C=CC(/C=C/C(C)=O)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.0192708g/mol
• Monoisotopic Mass: 225.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(3-chloro-4-nitrophenyl)but-3-en-2-one

Professional Introduction to Compound with CAS No. 2229658-85-7 and Product Name: 4-(3-chloro-4-nitrophenyl)but-3-en-2-one

The compound with the CAS number 2229658-85-7 and the product name 4-(3-chloro-4-nitrophenyl)but-3-en-2-one represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The presence of both chloro and nitro substituents on the aromatic ring, coupled with the conjugated butenone moiety, suggests a rich chemical reactivity that could be leveraged for developing novel therapeutic agents.

In recent years, there has been a growing emphasis on the exploration of heterocyclic compounds and their derivatives in medicinal chemistry. The structural motif of 4-(3-chloro-4-nitrophenyl)but-3-en-2-one aligns well with this trend, as it incorporates elements known to enhance binding affinity and metabolic stability. Specifically, the chloro group can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the nitro group can modulate electronic properties and influence reactivity. These features make the compound a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. Current research in chemical biology has highlighted the importance of small molecules that can interact with transcription factors, kinases, and other key enzymes involved in disease progression. The 4-(3-chloro-4-nitrophenyl)but-3-en-2-one scaffold provides a versatile platform for designing molecules that can interfere with these pathways. For instance, studies have shown that similar structures can exhibit inhibitory effects on enzymes such as COX-2 and NF-κB, which are central to inflammatory responses.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular docking simulations have been particularly useful in predicting the binding modes of 4-(3-chloro-4-nitrophenyl)but-3-en-2-one with target proteins. These simulations suggest that the compound can effectively engage with residues critical for substrate recognition, thereby enhancing its therapeutic potential. Additionally, quantum mechanical calculations have provided insights into the electronic structure of the molecule, which could guide modifications to improve its pharmacokinetic properties.

The synthesis of 4-(3-chloro-4-nitrophenyl)but-3-en-2-one involves multi-step organic reactions that highlight the synthetic versatility of this scaffold. Key steps include nitration of a chlorobenzene derivative followed by condensation with an appropriate aldehyde or ketone precursor. The reaction conditions must be carefully optimized to ensure high yield and purity, as impurities can significantly affect biological activity. Modern synthetic techniques, such as flow chemistry and catalytic processes, have been explored to streamline these reactions and improve scalability.

In vitro studies have begun to elucidate the biological profile of 4-(3-chloro-4-nitrophenyl)but-3-en-2-one. Initial assays have demonstrated modest activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at moderate doses, although further research is needed to fully assess its safety profile. The conjugated system in 4-(3-chloro-4-nitrophenyl)but-3-en-2-one also makes it an attractive candidate for photochemical applications, such as photodynamic therapy or fluorescence-based imaging probes.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 4-(3-chloro-4-nitrophenyl)but-3-en-2-one. These algorithms can analyze vast datasets to predict biological activity based on structural features alone. By leveraging such tools, researchers can prioritize compounds for experimental validation more efficiently than traditional methods allow. This approach has already led to several breakthroughs in identifying novel scaffolds with therapeutic potential.

Future directions for research on 4-(3-chloro-4-nitrophenyl)but-3-en-2-one include exploring its role in modulating neural pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier remains an open question but is crucial for developing central nervous system (CNS)-targeted therapies. Preclinical studies are planned to address this issue while also investigating possible synergistic effects when combined with other known therapeutics.

The environmental impact of synthesizing and handling 4-(3-chloro-4-nitrophenyl)but-3-en-2-one is another important consideration. Green chemistry principles are being applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. For instance, catalytic methods that use recyclable catalysts or biodegradable solvents are being explored to reduce the ecological footprint of production processes.

In conclusion, 2229658–85–7 is a structurally intriguing compound with significant potential in pharmaceutical research。 Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutics targeting various diseases。 With ongoing advancements in synthetic methodologies、computational modeling、and high-throughput screening，the future looks promising for harnessing this compound's full therapeutic potential。 As research continues，we can expect further insights into its mechanisms of action、pharmacokinetic properties、and clinical applicability。